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Compound of Interest |

Compound Name: 2-Octenedioic acid
CAS No.: 124791-62-4
Cat. No.: B1146803
. J

Executive Summary & Immediate Action

2-Octenedioic acid (CAS: 5698-50-0) is an unsaturated dicarboxylic acid intermediate often
utilized in metabolic research and polymer synthesis.[1][2] While not classified as an acutely
toxic P-list substance (EPA), it poses specific risks as a Skin/Eye Irritant (Category 2) and
contributes significantly to Chemical Oxygen Demand (COD) in agueous systems.[1]

The Golden Rule of Disposal: Do not discharge 2-Octenedioic acid directly into municipal
sewer systems. Even if neutralized, the aliphatic chain contributes to high biological oxygen
demand and may disrupt aquatic ecosystems.[1] The primary disposal route is High-
Temperature Incineration via a licensed hazardous waste contractor.[1]

Chemical Profile & Risk Assessment

To dispose of a chemical safely, one must understand its behavior.[1] 2-Octenedioic acid
behaves as a weak organic acid with two ionizable protons.[1][2]
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Property

Data

Operational Implication

Physical State

Solid (Crystalline powder)

Dust inhalation risk; requires
N95 or fume hood handling.[1]

[2]

~4.4 (COOH #1), ~5.5 (COOH

Weak acid.[1][2] Reacts

Acidity (pKa) 2y vigorously with strong oxidizers
and bases.[1]
) o Hydrophobic nature makes
B Low in water; High in o
Solubility aqueous neutralization slow

DMSO/Methanol

and inefficient.[1][2]

Hazard Codes

H315, H319, H335

Irritant to mucous membranes.
[1][2] Avoid dust generation.[1]

[3]4]

Flash Point

>110°C (Estimated)

Combustible but not

flammable.

*pKa values extrapolated from structural analogs (e.g., Suberic acid, Fumaric acid).[1]

Personal Protective Equipment (PPE) Matrix

Before initiating any disposal procedure, ensure the following barrier protection is in place.

o Respiratory: NIOSH N95 (for solids) or Half-mask respirator with organic vapor cartridges (if

heating/dissolving).[1]

o Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).[1] Breakthrough time >480 min.[1]

e Ocular: Chemical splash goggles (ANSI Z87.1).[1] Safety glasses are insufficient for powder

handling.

Disposal Decision Logic (Workflow)

The following decision matrix dictates the disposal stream based on the physical state and

purity of the waste.
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Waste: 2-Octenedioic Acid

Physical State?

Pure Solid / Powder In Solution

Double Bag & Label

Stream A: Solid Organic Waste

?
(Incineration) ST i

No Halogens

Halogenated Non-Halogenated
(DCM, Chloroform) (MeOH, DMSO, Water)

Stream B: Halogenated Liquid Waste Stream C: Non-Halogenated Liquid Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Octenedioic acid waste streams. Note that "Down
the drain" is not a valid option.

Detailed Disposal Protocols
Protocol A: Solid Waste (Preferred)

Best for: Expired reagents, surplus powder, or contaminated weighing boats.[1]
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Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) to prevent
exothermic reactions.[1]

Containment: Place the solid material in a screw-cap high-density polyethylene (HDPE) or
glass jar.

Labeling: Label clearly as "Hazardous Waste - Solid Organic Acid (2-Octenedioic Acid).”

Secondary Containment: If the primary container is fragile (glass), place it inside a sealable
plastic bag.

Disposal: Hand over to your facility's EHS hazardous waste contractor for incineration.[1]

Protocol B: Liquid Waste (Solutions)

Best for: Reaction mixtures or mother liquors.[1]

pH Check: If the solution is highly acidic (pH < 2), consider neutralizing to pH 5-9 using
Sodium Bicarbonate before adding to the waste carboy.[1] Reason: This prevents corrosion
of the waste container and reduces risk if accidentally mixed with incompatible wastes.

Solvent Compatibility:

o Scenario 1 (Halogenated): If dissolved in DCM or Chloroform, pour into the Halogenated
Waste carboy.[1]

o Scenario 2 (Combustible): If dissolved in Acetone, Methanol, or Ethyl Acetate, pour into
the Non-Halogenated Organic carboy.[1]

Documentation: Record the approximate concentration of 2-Octenedioic acid on the waste
tag.

Emergency Spill Management (Neutralization)

Context: This protocol is for accidental spills on the benchtop or floor, not for routine disposal.

The Chemistry:

Note: The reaction generates Carbon Dioxide gas.[1] Rapid addition causes foaming.[1]
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Step-by-Step Spill Cleanup:
 |solate: Evacuate the immediate area. Post "Do Not Enter" signage.[1]

e PPE Up: Don nitrile gloves, goggles, and a lab coat.[1] If dust is airborne, wear an N95
mask.[1]

o Contain: If liquid, dike the spill with absorbent pads.[1] If solid, cover gently to prevent dust.

[1]
e Neutralize:
o Prepare a slurry of Sodium Bicarbonate (NaHCOs) or Calcium Carbonate.[1]

o Why not NaOH? Sodium Hydroxide is too aggressive and can cause secondary chemical
burns.[1]

o Sprinkle the bicarbonate over the acid.[1] If the acid is dry, dampen the bicarbonate slightly
with water to initiate the reaction.[1]

o Wait: Allow the bubbling (CO2 evolution) to cease.
e Collect: Scoop the resulting sludge into a waste bag.

o Clean: Wash the surface with soap and water.[1][3][4] Test the surface pH with litmus paper
to ensure it is neutral (pH 6-8).[1]

Storage Requirements (Pre-Disposal)

Until waste pickup occurs, store 2-Octenedioic acid waste under these conditions to maintain
stability:

o Temperature: Ambient (15-25°C).
e Segregation: Store away from Bases (Amamines, Hydroxides) and Oxidizers (Peroxides).[1]

o Container: Keep tightly closed to prevent moisture absorption (hygroscopic potential).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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